Cas no 1448776-78-0 (2-Bromo-3-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-3-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1448776-78-0
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 1095499
• PubChem ID: 73554901
• Update Time: 2025-05-26

2-Bromo-3-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methyl-4-(trifluoromethyl)pyridine
• NLGQRIKZCZGAEU-UHFFFAOYSA-N
• SY315276
• E77953
• TQ0040
• Pyridine, 2-bromo-3-methyl-4-(trifluoromethyl)-
• 1448776-78-0
• MFCD26516444
• BS-53060

• Inchi： 1S/C7H5BrF3N/c1-4-5(7(9,10)11)2-3-12-6(4)8/h2-3H,1H3
• InChI Key： NLGQRIKZCZGAEU-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C=CN=1)C(F)(F)F

Computed Properties

• Exact Mass: 238.95575g/mol
• Monoisotopic Mass: 238.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Bromo-3-methyl-4-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Bromo-3-methyl-4-(trifluoromethyl)pyridine (CAS No. 1448776-78-0)

2-Bromo-3-methyl-4-(trifluoromethyl)pyridine (CAS No. 1448776-78-0) is a highly versatile heterocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound belongs to the pyridine derivatives family, characterized by its unique bromine and trifluoromethyl functional groups, which contribute to its reactivity and wide range of applications. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for synthesizing more complex molecules.

The molecular structure of 2-Bromo-3-methyl-4-(trifluoromethyl)pyridine features a pyridine ring substituted with a bromine atom at the 2-position, a methyl group at the 3-position, and a trifluoromethyl group at the 4-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of the trifluoromethyl group is particularly noteworthy, as it enhances the compound's lipophilicity and metabolic stability, traits highly sought after in drug discovery and agrochemical formulations.

In recent years, the demand for fluorinated pyridine derivatives like 2-Bromo-3-methyl-4-(trifluoromethyl)pyridine has surged, driven by their applications in medicinal chemistry. Fluorinated compounds are known for their ability to improve bioavailability and binding affinity in target proteins, making them indispensable in the development of new therapeutics. This compound is often explored in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs, aligning with current trends in precision medicine and personalized healthcare.

Beyond pharmaceuticals, 2-Bromo-3-methyl-4-(trifluoromethyl)pyridine plays a pivotal role in agrochemical innovation. The trifluoromethyl group is a common motif in crop protection chemicals, contributing to the efficacy of herbicides, fungicides, and insecticides. As global agriculture faces challenges such as pest resistance and climate change, the need for advanced agrochemical intermediates like this compound has never been greater. Its stability under various environmental conditions makes it a reliable choice for formulating next-generation sustainable agrochemicals.

The synthesis of 2-Bromo-3-methyl-4-(trifluoromethyl)pyridine typically involves halogenation and functional group transformations of pyridine precursors. Advanced catalytic methods and green chemistry principles are increasingly being applied to optimize its production, reducing waste and improving yields. This aligns with the growing emphasis on sustainable chemical processes and green manufacturing in the chemical industry.

From a material science perspective, this compound's unique properties make it a candidate for developing advanced materials such as organic semiconductors and liquid crystals. Its ability to modify electronic properties through molecular engineering is particularly valuable in the design of optoelectronic devices and sensors, areas that are rapidly evolving with the rise of smart technologies and IoT (Internet of Things) applications.

In summary, 2-Bromo-3-methyl-4-(trifluoromethyl)pyridine (CAS No. 1448776-78-0) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its structural features, including the bromine and trifluoromethyl substituents, make it a valuable synthetic intermediate and a subject of ongoing research. As industries continue to prioritize innovation and sustainability, this compound is poised to play an even greater role in shaping the future of chemical sciences.